Cas no 23662-66-0 (1-Benzyl-4-methylpyridin-1-ium chloride)

• Product Name: 1-Benzyl-4-methylpyridin-1-ium chloride
• CAS No: 23662-66-0
• MF: C₁₃H₁₄ClN
• MW: 219.709962368011
• CID: 276459
• PubChem ID: 10856996
• Update Time: 2025-06-08

1-Benzyl-4-methylpyridin-1-ium chloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-methylpyridin-1-ium chloride
• 1-benzyl-4-methylpyridin-1-ium bromide
• 1-BENZYL-4-METHYL-PYRIDINIUM CHLORIDE
• Pyridinium, 4-methyl-1-(phenylmethyl)-, chloride
• Pyridinium,4-methyl-1-(phenylmethyl)-, chloride (1:1)
• 1-Benzyl-4-methyl-pyridinium,Chlorid
• 1-benzyl-4-picolinium chloride
• 4-methyl-1-benzylpyridine,chloride
• N-benzyl-4-methylpyridinium chloride
• N-benzylpicolinium chloride
• 23662-66-0
• CS-0006816
• SCHEMBL3278043
• Pyridinium, 4-methyl-1-(phenylmethyl)-, chloride (1:1)
• NSC 157552
• DTXSID90446094
• 1-benzyl-4-methylpyridinium chloride
• 4-methyl-1-(phenylmethyl)-Pyridinium chloride (1:1)
• N-Benzyl-4-methyl-pyridinium chloride
• 1-benzyl-4-methyl-pyridin-1-ium chloride
• LJHMBIINLKLHSI-UHFFFAOYSA-M
• NSC-157552
• A816828
• NSC157552
• 1-benzyl-4-methylpyridin-1-ium;chloride
• AKOS022183530

• Inchi： 1S/C13H14N.ClH/c1-12-7-9-14(10-8-12)11-13-5-3-2-4-6-13;/h2-10H,11H2,1H3;1H/q+1;/p-1
• InChI Key： LJHMBIINLKLHSI-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CC(C)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.08100
• Monoisotopic Mass: 219.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9A^2

Experimental Properties

• PSA: 3.88000
• LogP: -0.66520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-Benzyl-4-methylpyridin-1-ium chloride

1-Benzyl-4-methylpyridin-1-ium chloride (CAS No. 23662-66-0): An Overview of Its Properties, Applications, and Recent Research Advances

1-Benzyl-4-methylpyridin-1-ium chloride (CAS No. 23662-66-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as benzylmethylpyridinium chloride, is a quaternary ammonium salt characterized by its unique molecular structure and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 1-Benzyl-4-methylpyridin-1-ium chloride.

Chemical Structure and Properties

1-Benzyl-4-methylpyridin-1-ium chloride is a white crystalline solid with the molecular formula C₁₂H₁₄NCl. The compound consists of a pyridinium ring substituted with a benzyl group at the 1-position and a methyl group at the 4-position. The presence of the quaternary ammonium ion makes it highly soluble in water and polar organic solvents. The compound exhibits strong cationic properties, which contribute to its various applications in both laboratory and industrial settings.

The molecular weight of 1-Benzyl-4-methylpyridin-1-ium chloride is approximately 209.70 g/mol. It has a melting point of around 235°C (decomposes), and it is stable under normal conditions but may decompose at high temperatures or in the presence of strong acids or bases. The compound is also known for its low toxicity, making it suitable for use in various research and industrial applications.

Synthesis Methods

The synthesis of 1-Benzyl-4-methylpyridin-1-ium chloride can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 4-methylpyridine with benzyl chloride in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, leading to the formation of the quaternary ammonium salt.

C5H5NCH3 + C6H5CH2Cl → C5H5NCH3C6H5++C--

This method is widely used due to its simplicity and high yield. However, alternative synthetic routes have also been explored to improve efficiency and reduce by-products. For example, recent studies have investigated the use of microwave-assisted synthesis to enhance reaction rates and yields while minimizing side reactions.

Biological Activities and Applications

1-Benzyl-4-methylpyridin-1-ium chloride has been studied for its potential biological activities, particularly in the context of antimicrobial and antiviral properties. Research has shown that this compound exhibits significant antimicrobial activity against a wide range of bacteria, including both Gram-positive and Gram-negative strains. The cationic nature of the molecule allows it to disrupt bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, 1-Benzyl-4-methylpyridin-1-ium chloride has been investigated for its antiviral activity. Studies have demonstrated that it can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry into host cells and inhibition of viral protein synthesis.

Beyond its antimicrobial and antiviral properties, 1-Benzyl-4-methylpyridin-1-ium chloride has also been explored for its potential use in drug delivery systems. Its cationic nature makes it an attractive candidate for developing targeted drug delivery vehicles that can enhance the efficacy and reduce the side effects of therapeutic agents.

The field of research surrounding 1-Benzyl - 4 - methylpyridin - 1 - ium chloride strong > continues to evolve rapidly . Recent studies have focused on optimizing its synthesis methods , enhancing its biological activities , and exploring new applications . For example , researchers at the University of California , Los Angeles (UCLA) have developed a novel synthetic route that significantly reduces reaction times while maintaining high yields . This advancement has important implications for large - scale production and commercialization . p > < p > In another study , scientists at Harvard University investigated the use of < strong > 1-Benzyl - 4 - methylpyridin - 1 - ium chloride strong > as a potential antifungal agent . Their findings revealed that this compound exhibits potent activity against several pathogenic fungi , including Candida albicans . This discovery opens up new possibilities for treating fungal infections , which are becoming increasingly resistant to conventional antifungal drugs . p > < p > Furthermore , researchers at the National Institutes of Health (NIH) have explored the potential use of < strong > 1-Benzyl - 4 - methylpyridin - 1 - ium chloride strong > in cancer therapy . Preliminary studies suggest that this compound may have cytotoxic effects on certain cancer cell lines , particularly those overexpressing specific receptors . While more research is needed to fully understand its mechanisms of action , these findings are promising for future therapeutic applications . p > < p > In conclusion , < strong > 1-Benzyl - 4 - methylpyridin - 1 - ium chloride strong > (CAS No . 23662 - 66 - 0 ) is a multifaceted compound with a wide range of applications in chemistry , biochemistry , and pharmaceutical research . Its unique chemical structure , coupled with its diverse biological activities , makes it an important molecule for ongoing scientific investigation . As research continues to advance , we can expect to see new developments that further expand our understanding and utilization of this fascinating compound . p > article > response >